Cas no 338397-19-6 (5-(4-Bromobenzenesulfonyl)-1,2,3-thiadiazole)

5-(4-Bromobenzenesulfonyl)-1,2,3-thiadiazole structure
338397-19-6 structure
Product Name:5-(4-Bromobenzenesulfonyl)-1,2,3-thiadiazole
CAS No:338397-19-6
MF:C8H5BrN2O2S2
MW:305.171498060226
CID:5747471
PubChem ID:4363369
Update Time:2023-11-11

5-(4-Bromobenzenesulfonyl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-(4-bromophenyl)sulfonylthiadiazole
    • 2G-409S
    • 5-(4-bromobenzenesulfonyl)-1,2,3-thiadiazole
    • 4-bromophenyl 1,2,3-thiadiazol-5-yl sulfone
    • AKOS005084830
    • 338397-19-6
    • 5-(4-Bromobenzenesulfonyl)-1,2,3-thiadiazole
    • Inchi: 1S/C8H5BrN2O2S2/c9-6-1-3-7(4-2-6)15(12,13)8-5-10-11-14-8/h1-5H
    • InChI Key: PYCLKXZDEIVVKA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)S(C1=CN=NS1)(=O)=O

Computed Properties

  • Exact Mass: 303.89758g/mol
  • Monoisotopic Mass: 303.89758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 96.5Ų
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